3-(4-chlorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C22H19ClN2O2S
• Molecular Weight: 410.9 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H19ClN2O2S/c1-2-11-27-18-9-5-16(6-10-18)19-13-28-21-20(19)22(26)25(14-24-21)12-15-3-7-17(23)8-4-15/h3-10,13-14H,2,11-12H2,1H3
• InChI Key: SWYRHIIIMZLJAX-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=C(C=C4)Cl

Description

3-(4-chlorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a thienopyrimidine derivative that has shown promising results in various studies related to cancer, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of 3-(4-chlorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of certain enzymes and pathways that are involved in cancer growth and inflammation. This compound has been shown to inhibit the activity of certain kinases, which are involved in cancer cell growth. It has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in inflammation.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects in the body. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in various diseases. It has also been shown to have antioxidant properties, which can help protect the body from oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-chlorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its potential therapeutic properties and its ability to inhibit certain enzymes and pathways. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research related to 3-(4-chlorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one. These include studying its potential therapeutic properties in other diseases, such as Alzheimer's disease and Parkinson's disease. Further research is also needed to fully understand its mechanism of action and to develop more effective and targeted therapies based on this compound.

Synthesis Methods

The synthesis of 3-(4-chlorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one involves several steps, including the condensation of 4-chlorobenzylamine with 4-propoxybenzaldehyde to obtain the Schiff base. The Schiff base is then reacted with 2-aminothiophene-3-carboxylic acid to obtain the desired product.

Scientific Research Applications

3-(4-chlorobenzyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has shown potential therapeutic properties in various scientific research studies. This compound has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various diseases.